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Compound of Interest

Compound Name: Tetraisocyanatosilane

Cat. No.: B009437

An In-depth Technical Guide to the Physical
Properties of Tetraisocyanatosilane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of
tetraisocyanatosilane, a compound of interest in various chemical research and development
applications. The document outlines its melting point, boiling point, and density, supported by
detailed experimental methodologies for their determination.

Core Physical Properties

Tetraisocyanatosilane, with the chemical formula CaN4Oa4Si, is a volatile and reactive
organosilicon compound. An accurate understanding of its physical properties is crucial for its
handling, application, and the design of processes in which it is a component.

Data Presentation

The quantitative physical properties of tetraisocyanatosilane are summarized in the table
below. These values represent the most consistently reported data from various chemical data
sources.
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Physical Property Value Citations
Melting Point 25-26 °C [11[21[3][4]
Boiling Point 186 °C [21[3][4][5]
221.5 °C at 760 mmHg [1]

Density 1.442 g/cm3 [3114]

1.36 g/cm? [1]

Experimental Protocols

While specific experimental data for the determination of tetraisocyanatosilane's physical

properties are not publicly detailed, the following are standard and widely accepted laboratory
protocols for measuring the melting point, boiling point, and density of chemical compounds. It
is highly probable that similar methodologies were employed to establish the values presented

above.

The capillary method is a common and reliable technique for determining the melting point of a

solid crystalline compound.

e Apparatus:

o

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

o

Capillary tubes (sealed at one end)

Thermometer

[¢]

[¢]

Mortar and pestle
e Procedure:

o Sample Preparation: A small, dry sample of the crystalline solid is finely ground using a
mortar and pestle.[4][6][7]
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o Capillary Loading: The open end of a capillary tube is tapped into the powdered sample,
and the tube is inverted and gently tapped to pack the solid into the sealed end. This
process is repeated until a sample height of 2-3 mm is achieved.[4][8]

o Measurement: The loaded capillary tube is placed in the heating block of the melting point
apparatus alongside a calibrated thermometer.

o The sample is heated at a steady and slow rate, typically 1-2 °C per minute, as the
temperature approaches the expected melting point.[7]

o The melting point range is recorded from the temperature at which the first droplet of liquid
is observed to the temperature at which the entire sample has liquefied.[7] For a pure
substance, this range is typically narrow (0.5-1.0 °C).

Distillation is a standard method for purifying liquids and concurrently determining their boiling
point.

e Apparatus:

Distillation flask

[¢]

Condenser

[e]

o

Receiving flask

[¢]

Thermometer and adapter

o

Heating mantle or water bath

[e]

Boiling chips
e Procedure:

o Assembly: The distillation apparatus is assembled with the liquid sample and a few boiling
chips in the distillation flask.[9][10] The thermometer is positioned so that the top of the
bulb is level with the side arm of the distillation flask, ensuring it measures the temperature
of the vapor in equilibrium with the boiling liquid.[11]
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o Heating: The flask is gently heated, and as the liquid boils, the vapor rises and surrounds
the thermometer bulb before entering the condenser.[5]

o Equilibrium and Measurement: The temperature is recorded when it stabilizes, indicating
that the vapor and liquid are in equilibrium. This stable temperature is the boiling point of
the liquid at the prevailing atmospheric pressure.[5][11] The distillate is collected in the
receiving flask.

A pycnometer is a specialized flask used for the precise measurement of the density of a liquid.
e Apparatus:

o Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube)

o Analytical balance

o Constant temperature bath
e Procedure:

o Mass of Empty Pycnometer: The pycnometer is thoroughly cleaned, dried, and its mass is
accurately determined using an analytical balance.

o Mass of Pycnometer with Sample: The pycnometer is filled with the sample liquid, taking
care to avoid air bubbles. The stopper is inserted, and any excess liquid that emerges
from the capillary is carefully wiped away. The filled pycnometer is then weighed.

o Mass of Pycnometer with Reference Liquid: The pycnometer is emptied, cleaned, and
filled with a reference liquid of known density (e.g., deionized water). Its mass is then
determined.

o Calculation: The density of the sample is calculated using the following formula: Density of
Sample = [(Mass of Pycnometer with Sample) - (Mass of Empty Pycnometer)] / [(Mass of
Pycnometer with Water) - (Mass of Empty Pycnometer)] * Density of Water
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Logical Workflow for Physical Property
Determination

The following diagram illustrates the logical workflow from sample preparation to the final
reporting of the physical properties of a chemical compound like tetraisocyanatosilane.
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Workflow for Physical Property Determination
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Caption: Logical workflow for determining and reporting physical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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